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Compound of Interest

Compound Name: 2-Bromo-1,1-diethoxyoctane

Cat. No.: B15478417 Get Quote

In-Depth Technical Guide to 2-Bromo-1,1-
diethoxyethane
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-1,1-diethoxyethane, also known as bromoacetaldehyde diethyl acetal, is a key

organic intermediate with significant applications in pharmaceutical synthesis. Its unique

chemical structure, featuring a reactive bromine atom and a protected aldehyde group in the

form of a diethyl acetal, makes it a versatile building block for the construction of complex

molecular architectures. This guide provides a comprehensive overview of the physical,

chemical, and spectroscopic properties of 2-Bromo-1,1-diethoxyethane, along with detailed

experimental protocols for its synthesis and its pivotal role in the development of therapeutic

agents.

Physical and Chemical Properties
2-Bromo-1,1-diethoxyethane is a colorless to light yellow liquid.[1] It is characterized by the

following properties:

Table 1: Physical Properties of 2-Bromo-1,1-diethoxyethane
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Property Value Reference(s)

Molecular Formula C₆H₁₃BrO₂ [2]

Molecular Weight 197.07 g/mol [2]

Boiling Point 66-67 °C at 18 mmHg [1][3]

135-139 °C at 95 mmHg [1]

Melting Point -70 °C

Density 1.31 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.439 [1]

Flash Point 65 °C (149 °F) - closed cup [1]

Solubility

Insoluble in water.[4] Soluble in

organic solvents such as

ethanol, diethyl ether, and

toluene.

Table 2: Chemical and Safety Information
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Property Value Reference(s)

CAS Number 2032-35-1 [2]

EC Number 217-989-1 [2]

InChI
1S/C6H13BrO2/c1-3-8-6(5-

7)9-4-2/h6H,3-5H2,1-2H3
[1]

SMILES CCOC(CBr)OCC [1]

Stability
Stable under normal

temperatures and pressures.
[4]

Incompatibilities
Strong oxidizing agents, acids,

moisture.
[4]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, hydrogen bromide.
[4]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific peak assignments and coupling constants are not readily available in the

searched literature, the structural features of 2-Bromo-1,1-diethoxyethane suggest the

following expected signals:

¹H NMR: The spectrum is expected to show signals corresponding to the methyl protons of

the ethoxy groups (triplet), the methylene protons of the ethoxy groups (quartet), the methine

proton of the acetal group (triplet), and the methylene protons adjacent to the bromine atom

(doublet).

¹³C NMR: The spectrum should display distinct signals for the methyl and methylene carbons

of the ethoxy groups, the methine carbon of the acetal, and the methylene carbon bonded to

the bromine atom.

Infrared (IR) Spectroscopy
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The IR spectrum of 2-Bromo-1,1-diethoxyethane would be characterized by the absence of a

strong carbonyl (C=O) absorption band, confirming the protection of the aldehyde group. Key

expected absorption bands include:

C-H stretching: around 2850-3000 cm⁻¹ for the alkyl groups.

C-O stretching: strong bands in the 1050-1150 cm⁻¹ region, characteristic of the acetal

group.

C-Br stretching: in the fingerprint region, typically below 680 cm⁻¹.

Mass Spectrometry (MS)
The mass spectrum provides valuable information about the molecule's fragmentation pattern.

The presence of bromine is readily identifiable by the characteristic M+2 isotopic peak with

nearly equal intensity to the molecular ion peak.[5] Key fragments observed in the mass

spectrum of 2-Bromo-1,1-diethoxyethane include m/z values of 125, 123, and 103, with the

peak at m/z 103 often being the base peak.[6]

Experimental Protocols
Synthesis of 2-Bromo-1,1-diethoxyethane from Vinyl
Acetate
This protocol is adapted from a literature procedure and provides a reliable method for the

laboratory-scale synthesis of the target compound.[7]

Materials:

Vinyl acetate

Absolute ethanol

Bromine

Ice

10% Sodium carbonate solution
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Anhydrous calcium chloride

Procedure:

A solution of vinyl acetate in absolute ethanol is prepared in a three-necked round-bottomed

flask equipped with a mechanical stirrer, a thermometer, and a gas inlet tube.

The solution is cooled to approximately -10 °C using an ice-salt bath.

Bromine is introduced into the flask via a rapid current of air over a period of 8-10 hours

while maintaining the low temperature and stirring.

After the addition is complete, stirring is stopped, and the reaction mixture is allowed to warm

to room temperature overnight.

The mixture is then poured into ice water, and the lower organic layer containing the product

and ethyl acetate is separated.

The organic layer is washed sequentially with cold water and a cold 10% sodium carbonate

solution.

The washed organic layer is dried over anhydrous calcium chloride.

The crude product is purified by fractional distillation under reduced pressure to yield pure 2-

Bromo-1,1-diethoxyethane (boiling point 62–63°/15 mm).[7]

Synthesis of 2-Bromo-1,1-diethoxyethane
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Caption: Synthetic workflow for 2-Bromo-1,1-diethoxyethane.

Applications in Drug Development
2-Bromo-1,1-diethoxyethane serves as a crucial intermediate in the synthesis of various

pharmaceuticals. A prominent example is its use in the production of the macrolide antibiotic

dirithromycin.[8][9]

Role in the Synthesis of Dirithromycin
Dirithromycin is a derivative of erythromycin, synthesized through the condensation of 9(S)-

erythromycylamine with 2-(2-methoxyethoxy)acetaldehyde.[4] While not a direct reactant, 2-

Bromo-1,1-diethoxyethane is a precursor to the aldehyde component. The bromoacetal can be

converted to the required aldehyde through a series of chemical transformations. This synthetic

strategy highlights the importance of 2-Bromo-1,1-diethoxyethane as a stable, protected form

of a reactive aldehyde, allowing for controlled and efficient synthesis of complex drug

molecules.

Application in Dirithromycin Synthesis
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Caption: Role of 2-Bromo-1,1-diethoxyethane in Dirithromycin synthesis.

Conclusion
2-Bromo-1,1-diethoxyethane is a valuable and versatile chemical intermediate with well-defined

physical and chemical properties. Its utility in the synthesis of complex pharmaceuticals, such

as the antibiotic dirithromycin, underscores its importance in the field of drug development. The

experimental protocols and spectroscopic data provided in this guide offer a comprehensive

resource for researchers and scientists working with this compound, facilitating its effective and

safe use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15478417#physical-and-chemical-properties-of-2-
bromo-1-1-diethoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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